Cas no 33689-83-7 (Bis(methylammonium) Sulfate)

Bis(methylammonium) sulfate is an organic sulfate salt with the chemical formula (CH₃NH₃)₂SO₄. It is commonly utilized in chemical synthesis and industrial applications due to its stable crystalline structure and high solubility in water. The compound serves as a versatile reagent in organic and inorganic reactions, particularly in the preparation of methylamine derivatives. Its well-defined stoichiometry and purity make it suitable for precise laboratory use, including buffer formulations and catalyst systems. Bis(methylammonium) sulfate is also valued for its consistent performance in controlled environments, ensuring reproducibility in experimental and manufacturing processes. Proper handling and storage are recommended to maintain its stability and efficacy.

Bis(methylammonium) Sulfate structure

Product Name:Bis(methylammonium) Sulfate

CAS No:33689-83-7

MF:C₂H₁₂N₂O₄S

MW:160.192679405212

MDL:MFCD00060253

CID:294421

PubChem ID:87572554

Update Time:2025-10-29

Bis(methylammonium) Sulfate Chemical and Physical Properties

Names and Identifiers

- METHYLAMINE SULFATE
- methanamine,sulfuric acid
- Aminomethane Sulfate
- Methanamine,sulfate
- monomethyl ammonium sulfate
- monomethylammonium sulphate
- DTXSID80955302
- 33689-83-7
- methanamine hemisulfate
- Sulfuric acid, di(methylamine) salt
- Methylamine, sulfate (2:1)
- Methyl-ammonium sulfate
- Sulfuric acid--methanamine (1/2)
- methanamine;sulfuric acid
- M0515
- EINECS 251-636-2
- D91345
- Methylamine sulphate (2:1)
- MFCD00060253
- NQNOMXXYKHWVKR-UHFFFAOYSA-N
- Bis(methylammonium) Sulfate
- MDL： MFCD00060253
- Inchi： 1S/2CH5N.H2O4S/c2*1-2;1-5(2,3)4/h2*2H2,1H3;(H2,1,2,3,4)
- InChI Key： NQNOMXXYKHWVKR-UHFFFAOYSA-N
- SMILES： S(=O)(=O)(O)O.NC.NC

Computed Properties

Exact Mass: 160.05200
Monoisotopic Mass: 31.042199
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 83.3
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Topological Polar Surface Area: 127

Experimental Properties

Color/Form: Not determined
Melting Point: -93.5 deg C
Boiling Point: 330°Cat760mmHg
Flash Point: 155°C
Water Partition Coefficient: almost transparency
PSA: 135.02000
LogP: 0.97840
Solubility: Not determined

Bis(methylammonium) Sulfate Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
RTECS：WS8100000

Bis(methylammonium) Sulfate Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M158602-25G	Bis(methylammonium) Sulfate	33689-83-7	>98.0%(T)	25g	¥823.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M158602-5g	Bis(methylammonium) Sulfate	33689-83-7	>98.0%(T)	5g	¥241.90	2023-09-02
TRC	B591899-250mg	Bis(methylammonium) Sulfate	33689-83-7		250mg	$ 64.00	2023-04-18
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TRC	B591899-1g	Bis(methylammonium) Sulfate	33689-83-7		1g	$ 70.00	2022-06-07
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